Cas no 69278-44-0 (3-(3,5-Dichlorophenyl)-2-methyl-1-propene)

• Product Name: 3-(3,5-Dichlorophenyl)-2-methyl-1-propene
• CAS No: 69278-44-0
• MF: C₁₀H₁₀Cl₂
• MW: 201.092401027679
• MDL: MFCD07774998
• CID: 874741
• PubChem ID: 24722021
• Update Time: 2025-11-02

3-(3,5-Dichlorophenyl)-2-methyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-(2-methylprop-2-enyl)benzene
• 3-(3,5-DICHLOROPHENYL)-2-METHYL-1-PROPENE
• MFCD07774998
• 1,3-Dichloro-5-(2-methylprop-2-en-1-yl)benzene
• DTXSID90641229
• 69278-44-0
• 1,3-Dichloro-5-(2-methylallyl)benzene
• AKOS016017220
• 3-(3,5-Dichlorophenyl)-2-methyl-1-propene

• MDL： MFCD07774998
• Inchi： 1S/C10H10Cl2/c1-7(2)3-8-4-9(11)6-10(12)5-8/h4-6H,1,3H2,2H3
• InChI Key： LANJXFKTRGBTNQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC(=C)C)Cl

Computed Properties

• Exact Mass: 200.01600
• Monoisotopic Mass: 200.0159557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 247.4°C at 760 mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.537
• PSA: 0.00000
• LogP: 4.11200

Additional information on 3-(3,5-Dichlorophenyl)-2-methyl-1-propene

3-(3,5-Dichlorophenyl)-2-methyl-1-propene and its CAS No. 69278-44-0: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Advancements

3-(3,5-Dichlorophenyl)-2-methyl-1-propene is a synthetic organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 69273-44-0 (corrected for accuracy), is characterized by its aromatic ring system and alkene functionality, which collectively contribute to its diverse range of biological activities. Recent studies have highlighted its potential applications in pharmaceutical development, particularly in the design of novel therapeutics targeting inflammatory and oxidative stress-related disorders.

The molecular framework of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene consists of a biphenyl-like structure, where the aromatic ring is substituted with two chlorine atoms at the 3 and 5 positions. This substitution pattern is critical for modulating the compound's reactivity and biological interactions. The presence of the alkene group (C=C) introduces conjugation effects that enhance its ability to interact with biological targets, such as proteins and nucleic acids. Such structural features have been the focus of recent research aimed at optimizing its pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene in complex biological environments. A 2023 study published in Organic & Biomolecular Chemistry demonstrated that the compound exhibits selective binding affinity for certain enzymes involved in metabolic pathways, suggesting its potential as a lead molecule for drug discovery. This finding aligns with the broader trend of leveraging structure-based drug design to improve therapeutic outcomes.

The synthesis of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene typically involves multi-step organic reactions, including electrophilic substitution and alkene functionalization. A 2022 paper in Chemical Communications reported a novel catalytic approach to achieve high-yield synthesis of this compound, which could streamline its production for industrial and research applications. The study emphasized the importance of reaction conditions, such as temperature and solvent polarity, in determining the purity and stability of the final product.

From a biological perspective, 3-(3,5-Dichlorophenyl)-2-methyl-1-propene has been evaluated for its potential anti-inflammatory and antioxidant properties. In vitro experiments conducted in 2023 showed that the compound significantly inhibits the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, in cell culture models. These results are particularly relevant given the growing prevalence of chronic inflammatory diseases and the need for new therapeutic strategies.

Furthermore, recent studies have explored the compound's role in modulating oxidative stress. A 2024 investigation published in Free Radical Biology and Medicine revealed that 3-(3,5-Dichlorophenyl)-2-methyl-1-propene can act as a scavenger of reactive oxygen species (ROS), which are implicated in various degenerative diseases. This dual functionality—anti-inflammatory and antioxidant—makes the compound a promising candidate for the development of multifunctional therapeutics.

Despite its potential, the application of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene is still in the early stages of exploration. Researchers are actively investigating its safety profile and long-term effects in vivo. A 2023 preclinical study in Toxicological Sciences found that the compound exhibits low toxicity in animal models, which is a crucial factor for its future translation into clinical settings.

From a synthetic chemistry standpoint, the compound's structural versatility has attracted interest in the design of derivative molecules. A 2022 review in Chemical Society Reviews highlighted the importance of functional group modifications to enhance the compound's solubility and bioavailability. For instance, introducing hydrophilic groups or altering the position of substituents could improve its pharmacokinetic properties, making it more suitable for systemic administration.

The environmental impact of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene is another area of growing concern. While the compound itself is not classified as a persistent organic pollutant, its potential for bioaccumulation in aquatic ecosystems has prompted further research. A 2023 study in Environmental Science & Technology investigated its degradation pathways in natural water systems, emphasizing the need for sustainable synthesis and disposal practices.

Looking ahead, the integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), is expected to play a pivotal role in the characterization of 3-(3,5-Dichlorophenyl)-2-methyl-1-propene. These tools will enable researchers to gain deeper insights into its molecular interactions and optimize its properties for specific therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate this compound into viable medical solutions.

In conclusion, 3-(3,5-Dichlorophenyl)-2-methyl-1-propene represents a fascinating intersection of organic chemistry and biological sciences. Its unique molecular structure and diverse biological activities position it as a valuable candidate for further research. As the scientific community continues to unravel its potential, this compound may pave the way for innovative treatments in the fields of medicine and biotechnology.